Mephenytoin-13C,d3: A Technical Guide for Researchers
Mephenytoin-13C,d3: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mephenytoin-13C,d3 is a stable isotope-labeled derivative of Mephenytoin, a hydantoin-class anticonvulsant. While Mephenytoin itself is less commonly used therapeutically today, it remains a critical tool in pharmacology and drug development as a probe substrate for phenotyping the activity of the cytochrome P450 enzyme CYP2C19. Mephenytoin-13C,d3 serves as an indispensable internal standard in analytical methodologies, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise and accurate quantification of Mephenytoin and its metabolites in biological matrices. Its use is crucial for correcting for variations in sample preparation and instrument response, thereby ensuring the reliability of pharmacokinetic and drug metabolism studies.
This technical guide provides a comprehensive overview of Mephenytoin-13C,d3, including its physicochemical properties, its role in studying drug metabolism, detailed experimental protocols for its use, and relevant metabolic pathways.
Physicochemical Properties and Quantitative Data
Mephenytoin-13C,d3 is structurally identical to Mephenytoin, with the exception of the incorporation of one Carbon-13 atom and three deuterium (B1214612) atoms. This isotopic labeling results in a mass shift that allows for its differentiation from the unlabeled analyte by a mass spectrometer, without significantly altering its chemical and physical properties.
| Property | Value |
| Chemical Formula | C₁₁¹³CH₁₁D₃N₂O₂ |
| Molecular Weight | Approximately 222.28 g/mol |
| Isotopic Purity | Typically >99% |
| Appearance | White to off-white solid |
Mass Spectrometry Data for Mephenytoin and its Labeled Analogues
The following table summarizes the key mass spectrometry parameters for the analysis of Mephenytoin and its metabolites, including the labeled internal standard Mephenytoin-d3 and its metabolite. These values are critical for setting up selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) methods on a triple quadrupole mass spectrometer.
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Ionization Mode |
| Mephenytoin | 219.1 | 190.1 | ESI+ |
| Mephenytoin-13C,d3 (inferred) | 223.1 | 194.1 | ESI+ |
| 4'-Hydroxymephenytoin | 235.1 | 206.1 | ESI+ |
| (±)-4-Hydroxy Mephenytoin-d3[1] | 238.1 | 136.1 | ESI+ |
| Nirvanol | 205.1 | 176.1 | ESI+ |
Note: The precursor and product ions for Mephenytoin-13C,d3 are inferred based on the known fragmentation of Mephenytoin and the mass shift from the isotopic labels. Experimental optimization is recommended.
Metabolic Pathways of Mephenytoin
Mephenytoin undergoes two primary metabolic transformations in humans, catalyzed by cytochrome P450 enzymes. These pathways are crucial for understanding its pharmacokinetic profile and for its use in phenotyping studies.
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4'-Hydroxylation: The paramount metabolic route for the (S)-enantiomer of Mephenytoin is aromatic hydroxylation at the 4'-position of the phenyl ring, primarily mediated by the CYP2C19 enzyme. This stereoselective metabolism is the basis for using Mephenytoin as a probe for CYP2C19 activity. Individuals with genetic polymorphisms leading to decreased CYP2C19 function ("poor metabolizers") exhibit significantly reduced formation of 4'-hydroxymephenytoin.
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N-demethylation: Mephenytoin can also be N-demethylated to its active metabolite, Nirvanol (5-ethyl-5-phenylhydantoin). This pathway is predominantly catalyzed by CYP2B6.
The interplay of these pathways determines the overall clearance and exposure to Mephenytoin and its active metabolite.
Experimental Protocols
The following is a representative experimental protocol for the quantification of Mephenytoin and its metabolites in human plasma using LC-MS/MS with Mephenytoin-13C,d3 as an internal standard. This protocol is a synthesis of methodologies reported in the scientific literature and should be adapted and validated for specific laboratory conditions.
Sample Preparation (Protein Precipitation)
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To 100 µL of human plasma sample (calibrator, quality control, or unknown), add 10 µL of Mephenytoin-13C,d3 internal standard working solution (e.g., 1 µg/mL in methanol).
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Vortex briefly to mix.
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Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.
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Vortex vigorously for 1 minute.
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Centrifuge at 10,000 x g for 10 minutes at 4°C.
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Carefully transfer the supernatant to a clean tube.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
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Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90% Mobile Phase A, 10% Mobile Phase B).
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Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.
Liquid Chromatography (LC) Conditions
| Parameter | Recommended Condition |
| Column | C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) |
| Mobile Phase A | 0.1% formic acid in water |
| Mobile Phase B | 0.1% formic acid in acetonitrile |
| Flow Rate | 0.3 mL/min |
| Column Temperature | 40°C |
| Injection Volume | 5 µL |
| Gradient Elution | Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, return to initial conditions, and equilibrate for 2 minutes. |
Mass Spectrometry (MS) Conditions
| Parameter | Recommended Condition |
| Instrument | Triple quadrupole mass spectrometer |
| Ionization Source | Electrospray Ionization (ESI), positive mode |
| Capillary Voltage | 3.5 kV |
| Source Temperature | 150°C |
| Desolvation Temperature | 400°C |
| Desolvation Gas Flow | 800 L/hr |
| Collision Gas | Argon |
| Detection Mode | Multiple Reaction Monitoring (MRM) |
Experimental Workflow Diagram
Conclusion
Mephenytoin-13C,d3 is a vital tool for researchers and scientists in the fields of drug metabolism and clinical pharmacology. Its use as an internal standard enables the robust and reliable quantification of Mephenytoin, which is essential for accurate CYP2C19 phenotyping. The methodologies and data presented in this guide provide a solid foundation for the implementation of Mephenytoin-based assays in a research setting. As with any analytical method, it is imperative to perform thorough validation to ensure data quality and adherence to regulatory standards.
